(S,R,S,S)-Orlistat
(S,R,S,S)-Orlistat
Brand Name:
Vulcanchem
CAS No.:
111466-63-8
VCID:
VC0029880
InChI:
InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25+,26-,27+/m1/s1
SMILES:
CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O
Molecular Formula:
C₂₉H₅₃NO₅
Molecular Weight:
495.73
(S,R,S,S)-Orlistat
CAS No.: 111466-63-8
Reference Standards
VCID: VC0029880
Molecular Formula: C₂₉H₅₃NO₅
Molecular Weight: 495.73
| CAS No. | 111466-63-8 |
|---|---|
| Product Name | (S,R,S,S)-Orlistat |
| Molecular Formula | C₂₉H₅₃NO₅ |
| Molecular Weight | 495.73 |
| IUPAC Name | [(2R)-1-[(2S,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2R)-2-formamido-4-methylpentanoate |
| Standard InChI | InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25+,26-,27+/m1/s1 |
| SMILES | CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O |
| Synonyms | [2S-[2α(S*),3β]]-N-Formyl-L-leucine 1-[(3-Hexyl-4-oxo-2-oxetanyl)methyl]dodecyl Ester; |
| PubChem Compound | 16760542 |
| Last Modified | Jan 05 2022 |
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